N-{[4-(furan-3-yl)thiophen-2-yl]methyl}naphthalene-1-carboxamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H15NO2S/c22-20(19-7-3-5-14-4-1-2-6-18(14)19)21-11-17-10-16(13-24-17)15-8-9-23-12-15/h1-10,12-13H,11H2,(H,21,22)
• InChI Key: GGZUMTOKMAJMAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NCC3=CC(=CS3)C4=COC=C4
• Molecular Formula: C20H15NO2S
• Molecular Weight: 333.4 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar structure, but with a sulfur atom replacing the oxygen. Naphthalene carboxamide would be a naphthalene structure (two fused benzene rings) with a carboxamide functional group attached.

Molecular Structure Analysis

The molecular structure would be based on the connected furan, thiophene, and naphthalene structures, with the carboxamide functional group attached. The exact structure would depend on where these groups are attached.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, the presence of the carboxamide group could potentially allow for hydrogen bonding.

Mechanism of Action

The mechanism of action of a compound depends on its use. For example, if it were to be used as a drug, the mechanism of action would depend on the biological target of the drug.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its reactivity, stability, and potential uses in various fields.